Construction of C–N and C–O bonds based on N-allenamide functionalization
Organic & Biomolecular Chemistry Pub Date: 2022-11-07 DOI: 10.1039/D2OB01768G
Abstract
The two-faced reactivity of N-allenamides allows regio- and stereo-controlled functionalization at the α-, β- and γ-positions of the nitrogen atom. The contingency to obtain either proximal or distal adducts makes these substrates essential for the construction of complex heterocyclic scaffolds. This review covers the recent advances made in the development of new methods involving amination and alkoxylation reactions on N-allenamides leading to a broad array of N-heterocycles. The syntheses reported herein are classified based on their reaction type. In addition, mechanistic perceptions are provided for the majority of the discussed transformations.
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Journal Name：Organic & Biomolecular Chemistry
Research Products
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CAS no.: 117832-15-2
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CAS no.: 117902-15-5
